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Compound of Interest

Compound Name: 2,3-Dihydrobenzofuran-6-amine

Cat. No.: B1590699

An In-Depth Guide to 2,3-Dihydrobenzofuran-6-amine: A Privileged Building Block in Modern
Organic Synthesis

Introduction: The Significance of the
Dihydrobenzofuran Scaffold

The 2,3-dihydrobenzofuran motif is recognized as a "privileged structure™ in medicinal
chemistry.[1] Its rigid, partially saturated heterocyclic framework is a common feature in a
multitude of natural products and pharmacologically active compounds, demonstrating a wide
array of biological activities including anti-inflammatory, anti-tumor, and antimicrobial properties.
[2][3][4] Within this important class of molecules, 2,3-dihydrobenzofuran-6-amine stands out
as a particularly versatile and valuable building block for synthetic chemists.[5]

Possessing a nucleophilic aromatic amine group appended to the dihydrobenzofuran core, this
compound serves as an ideal starting point for introducing molecular diversity. The amine
handle allows for a wide range of chemical transformations, making it a key intermediate in the
synthesis of complex molecules for the pharmaceutical and agrochemical industries.[5] This
guide provides senior researchers, scientists, and drug development professionals with a
detailed overview of the applications and synthetic protocols involving 2,3-dihydrobenzofuran-
6-amine, grounded in mechanistic understanding and practical, field-proven insights.

Physicochemical Properties and Handling
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Proper handling and storage are paramount for maintaining the integrity of 2,3-
dihydrobenzofuran-6-amine. Below are its key properties:

Property Value Reference
CAS Number 57786-34-2 [5]
Molecular Formula CsHsNO [5]
Molecular Weight 135.16 g/mol [5]
Typically an off-white to brown
Appearance . General Knowledge
solid
Boiling Point 275.5 £ 29.0 °C (Predicted) [5]
2-8°C, protect from light and
Storage ] [5]
air

Handling Notes: Like many aromatic amines, 2,3-dihydrobenzofuran-6-amine should be
handled with care in a well-ventilated fume hood. It is sensitive to oxidation, which can lead to
discoloration, so it is best stored under an inert atmosphere (e.g., nitrogen or argon). It exhibits
moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and
methanol.

Application I: Palladium-Catalyzed C-N Cross-
Coupling (Buchwald-Hartwig Amination)

The primary amine of 2,3-dihydrobenzofuran-6-amine is a potent nucleophile for forming new
carbon-nitrogen bonds, a cornerstone of modern pharmaceutical synthesis. The Buchwald-
Hartwig amination is the preeminent method for this transformation, enabling the coupling of
the amine with a wide variety of aryl and heteroaryl halides or pseudohalides (e.qg., triflates).[6]

[7]

Mechanistic Rationale: The reaction proceeds via a catalytic cycle involving a palladium(0)
species.[6] The cycle begins with the oxidative addition of the aryl halide to the Pd(0) center,
forming a Pd(Il) complex. Subsequent coordination of the amine and deprotonation by a base
forms a palladium-amido complex. The final, crucial step is reductive elimination, which forms

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1590699?utm_src=pdf-body
https://www.benchchem.com/product/b1590699?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1590699?utm_src=pdf-body
https://www.benchchem.com/product/b1590699?utm_src=pdf-body
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://www.organic-chemistry.org/namedreactions/buchwald-hartwig-reaction.shtm
https://en.wikipedia.org/wiki/Buchwald%E2%80%93Hartwig_amination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

the desired C-N bond and regenerates the active Pd(0) catalyst.[6][8] The choice of ligand is
critical; bulky, electron-rich phosphine ligands are often required to facilitate the reductive
elimination step and prevent side reactions.[9][10]
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Fig 1. Catalytic cycle of the Buchwald-Hartwig amination.
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SN YIS Fig 3. Workflow for the synthesis of the title compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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